Cas no 866042-25-3 (3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea)

• Product Name: 3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea
• CAS No: 866042-25-3
• MF: C₁₅H₁₄N₄OS
• MW: 298.362861156464
• MDL: MFCD05670522
• CID: 5235298
• Update Time: 2026-03-08

3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea
• Urea, N-1,2,3-benzothiadiazol-5-yl-N'-(2,6-dimethylphenyl)-

• MDL： MFCD05670522
• Inchi： 1S/C15H14N4OS/c1-9-4-3-5-10(2)14(9)17-15(20)16-11-6-7-13-12(8-11)18-19-21-13/h3-8H,1-2H3,(H2,16,17,20)
• InChI Key： UJNYZOORNPMFIX-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2SN=NC2=C1)C(NC1=C(C)C=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea

Comprehensive Guide to 3-(1,2,3-Benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea (CAS No. 866042-25-3): Properties, Applications, and Market Insights

3-(1,2,3-Benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea (CAS No. 866042-25-3) is a specialized organic compound with a unique molecular structure that combines a benzothiadiazole core with a dimethylphenylurea moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for information on its synthesis methods, biological activity, and commercial availability, making it a trending topic in chemical forums and databases.

The molecular formula of 3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea is C₁₅H₁₄N₄OS, with a molecular weight of 298.36 g/mol. Its structure features a benzothiadiazole ring, known for its electron-withdrawing properties, coupled with a urea linkage that enhances hydrogen-bonding capabilities. This combination makes the compound particularly interesting for drug discovery and crop protection applications, addressing current global challenges in healthcare and sustainable agriculture.

In pharmaceutical research, 3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea has shown promise as a potential kinase inhibitor, with studies exploring its role in modulating cellular signaling pathways. The benzothiadiazole moiety is particularly noteworthy, as similar structures have demonstrated anti-inflammatory and anti-cancer properties in other compounds. These findings align with the growing demand for targeted therapies and precision medicine solutions, which dominate current biomedical discussions.

The agrochemical industry has shown considerable interest in CAS 866042-25-3 due to its potential as a plant activator. Compounds containing the benzothiadiazole group are known to induce systemic acquired resistance (SAR) in plants, offering an eco-friendly approach to crop protection. This application is particularly relevant today, as the agricultural sector seeks alternatives to traditional pesticides amid increasing regulatory pressures and consumer demand for sustainable farming practices.

From a material science perspective, the unique electronic properties of 3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea make it a candidate for organic electronics applications. The compound's potential use in organic photovoltaics and OLED devices is being investigated, coinciding with the global push for renewable energy solutions and energy-efficient display technologies. These applications address several of the United Nations Sustainable Development Goals (SDGs), particularly those related to clean energy and responsible consumption.

The synthesis of 3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea typically involves the reaction of 5-amino-1,2,3-benzothiadiazole with 2,6-dimethylphenyl isocyanate. Researchers often search for optimized synthesis protocols and purification methods for this compound, reflecting the practical challenges in its production. Recent advancements in green chemistry approaches have led to improved synthetic routes with better yields and reduced environmental impact.

Market analysis indicates growing demand for CAS 866042-25-3, particularly from pharmaceutical and agrochemical research institutions. The compound is currently available through specialty chemical suppliers, with prices varying based on purity and quantity. Industry reports suggest that the market for benzothiadiazole derivatives is expected to grow at a compound annual growth rate (CAGR) of 5-7% over the next five years, driven by increasing R&D investments in both healthcare and agriculture sectors.

Safety data for 3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea indicates that it should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Material safety data sheets (MSDS) provide detailed handling instructions, which are frequently searched by laboratory personnel and safety officers.

Future research directions for 3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea include exploring its potential as a multi-target therapeutic agent and investigating its structure-activity relationships in greater detail. The compound's versatility makes it a valuable scaffold for medicinal chemistry, with opportunities for derivatization to enhance specific biological activities. These research avenues align with current trends in drug repurposing and polypharmacology.

In conclusion, 3-(1,2,3-benzothiadiazol-5-yl)-1-(2,6-dimethylphenyl)urea (CAS No. 866042-25-3) represents an important chemical entity with diverse applications across multiple industries. Its unique structural features and promising biological activities make it a compound of significant interest in contemporary chemical research. As scientific understanding of this molecule deepens and new applications emerge, its importance in addressing global challenges in health, agriculture, and energy is likely to grow substantially in the coming years.